Cas no 1466170-16-0 (3-(5-{4-(2-methylpropyl)piperazin-1-ylmethyl}thiophen-3-yl)prop-2-yn-1-amine)

• Product Name: 3-(5-{4-(2-methylpropyl)piperazin-1-ylmethyl}thiophen-3-yl)prop-2-yn-1-amine
• CAS No: 1466170-16-0
• MF: C₁₆H₂₅N₃S
• MW: 291.454802274704
• MDL: MFCD31589791
• CID: 5607532
• PubChem ID: 62777445
• Update Time: 2025-06-09

3-(5-{4-(2-methylpropyl)piperazin-1-ylmethyl}thiophen-3-yl)prop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 1466170-16-0
• AKOS012071437
• EN300-844615
• 3-(5-{[4-(2-methylpropyl)piperazin-1-yl]methyl}thiophen-3-yl)prop-2-yn-1-amine
• 3-(5-{4-(2-methylpropyl)piperazin-1-ylmethyl}thiophen-3-yl)prop-2-yn-1-amine

• MDL： MFCD31589791
• Inchi： 1S/C16H25N3S/c1-14(2)11-18-6-8-19(9-7-18)12-16-10-15(13-20-16)4-3-5-17/h10,13-14H,5-9,11-12,17H2,1-2H3
• InChI Key： KGHNDRAVCQZTSY-UHFFFAOYSA-N
• SMILES： S1C=C(C#CCN)C=C1CN1CCN(CC(C)C)CC1

Computed Properties

• Exact Mass: 291.17691898g/mol
• Monoisotopic Mass: 291.17691898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.7Ų

Additional information on 3-(5-{4-(2-methylpropyl)piperazin-1-ylmethyl}thiophen-3-yl)prop-2-yn-1-amine

Comprehensive Overview of 3-(5-{4-(2-methylpropyl)piperazin-1-ylmethyl}thiophen-3-yl)prop-2-yn-1-amine (CAS No. 1466170-16-0)

3-(5-{4-(2-methylpropyl)piperazin-1-ylmethyl}thiophen-3-yl)prop-2-yn-1-amine, with the CAS number 1466170-16-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a unique structural framework, combining a thiophene ring, a piperazine moiety, and a prop-2-yn-1-amine group, which makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with biological targets such as receptors and enzymes.

The compound's molecular structure is characterized by the presence of a thiophene-3-yl group linked to a prop-2-yn-1-amine chain, further modified by a 4-(2-methylpropyl)piperazin-1-ylmethyl substituent. This intricate arrangement contributes to its pharmacological properties, including potential kinase inhibition or GPCR modulation, which are hot topics in current drug development. The CAS no 1466170-16-0 is often searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

In recent years, the demand for novel heterocyclic compounds like 3-(5-{4-(2-methylpropyl)piperazin-1-ylmethyl}thiophen-3-yl)prop-2-yn-1-amine has surged due to their versatility in addressing unmet medical needs. For instance, its thiophene-based scaffold is frequently explored in the design of anticancer agents and central nervous system (CNS) therapeutics. This aligns with the growing interest in precision medicine and targeted drug delivery, which dominate discussions in pharmaceutical forums and search engine queries.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are actively investigating small-molecule modulators that can cross the blood-brain barrier (BBB). The piperazine moiety in CAS 1466170-16-0 is particularly noteworthy, as it is a common pharmacophore in CNS-active drugs. This has led to increased searches for terms like "piperazine derivatives in neurology" and "thiophene-based neuroprotectants."

From a synthetic chemistry perspective, the compound's prop-2-yn-1-amine group offers opportunities for click chemistry applications, a technique widely used in bioconjugation and drug labeling. This aspect is highly relevant to researchers working on proteomics and diagnostic imaging, as evidenced by the frequent appearance of related keywords in academic search engines. The CAS no 1466170-16-0 thus serves as a valuable building block in chemical biology and materials science.

In conclusion, 3-(5-{4-(2-methylpropyl)piperazin-1-ylmethyl}thiophen-3-yl)prop-2-yn-1-amine (1466170-16-0) represents a multifaceted compound with broad applicability in modern science. Its structural features align with current trends in drug discovery, neurological research, and biomolecular engineering, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both literature and search engine queries, particularly among professionals seeking innovative therapeutic solutions.